Cas no 2138332-20-2 (4-methyl-2-azaspiro4.4nonan-6-one)

• Product Name: 4-methyl-2-azaspiro4.4nonan-6-one
• CAS No: 2138332-20-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6234653
• PubChem ID: 165470321
• Update Time: 2025-10-29

4-methyl-2-azaspiro4.4nonan-6-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-azaspiro4.4nonan-6-one
• 4-methyl-2-azaspiro[4.4]nonan-6-one
• 2138332-20-2
• EN300-1085388

• Inchi： 1S/C9H15NO/c1-7-5-10-6-9(7)4-2-3-8(9)11/h7,10H,2-6H2,1H3
• InChI Key： QUBDGMDTHRNSCD-UHFFFAOYSA-N
• SMILES： O=C1CCCC21CNCC2C

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-methyl-2-azaspiro4.4nonan-6-one

Comprehensive Overview of 4-methyl-2-azaspiro[4.4]nonan-6-one (CAS No. 2138332-20-2): Properties, Applications, and Research Insights

The compound 4-methyl-2-azaspiro[4.4]nonan-6-one (CAS No. 2138332-20-2) is a spirocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. Spirocyclic compounds, characterized by their rigid three-dimensional frameworks, are increasingly sought after for their potential in drug discovery, particularly in targeting complex biological pathways. The presence of both a spiro[4.4]nonane core and a 2-azaspiro moiety in this molecule makes it a versatile scaffold for medicinal chemistry applications.

In recent years, the demand for spirocyclic compounds has surged, driven by their ability to mimic natural product architectures and enhance binding affinity to therapeutic targets. Researchers are particularly interested in 4-methyl-2-azaspiro[4.4]nonan-6-one due to its potential role in modulating central nervous system (CNS) receptors, such as those involved in neurodegenerative diseases. This aligns with current trends in drug development, where small molecule modulators with improved bioavailability and selectivity are prioritized.

The synthesis of CAS No. 2138332-20-2 often involves advanced catalytic methods, including asymmetric hydrogenation and ring-closing metathesis, to achieve high enantiomeric purity. Such synthetic routes are critical for producing intermediates used in high-value pharmaceuticals, a topic frequently searched in academic and industrial circles. The compound's spirocyclic ketone functionality also offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening.

From an industrial perspective, 4-methyl-2-azaspiro[4.4]nonan-6-one is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring solvent-free or bio-catalytic approaches to produce such compounds, reducing waste and energy consumption. This resonates with the broader push toward ESG (Environmental, Social, and Governance) compliance in the chemical sector, a hot topic among stakeholders.

Another area of interest is the compound's potential application in fragrance chemistry. Spirocyclic structures are known for their stability and unique olfactory profiles, making them attractive for perfumery. While CAS No. 2138332-20-2 is not yet widely commercialized in this field, its structural analogs have demonstrated promising sensory properties, sparking curiosity among flavor and fragrance manufacturers.

In summary, 4-methyl-2-azaspiro[4.4]nonan-6-one represents a compelling case study in the intersection of synthetic chemistry, drug discovery, and sustainable innovation. Its spirocyclic backbone and functional versatility position it as a valuable candidate for future research, particularly in addressing unmet medical needs and advancing eco-friendly synthetic methodologies.